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Compound of Interest

Compound Name: Erbium(III) sulfate hydrate

CAS No.: 20814-10-2

Cat. No.: B1602426

Get Quote

This guide provides an in-depth exploration of Erbium(III) sulfate hydrate, a compound of

significant interest in advanced materials and chemical research. Intended for scientists,

researchers, and professionals in drug development, this document elucidates the compound's

fundamental properties, synthesis, handling protocols, and applications, ensuring a blend of

technical accuracy and practical insight.

Introduction and Chemical Identification
Erbium(III) sulfate is a compound of the rare earth element erbium, which belongs to the

lanthanide series.[1] It typically exists as a pink crystalline solid that readily absorbs water to

form hydrates, most commonly the octahydrate.[2] The degree of hydration is a critical

parameter influencing the material's properties and must be considered in experimental design.

The Chemical Abstracts Service (CAS) has assigned distinct numbers to the different forms of

Erbium(III) sulfate, which is crucial for unambiguous identification in procurement and

regulatory compliance.
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Compound Form CAS Number Justification

Erbium(III) sulfate octahydrate 10031-52-4

This is the most common and

commercially available

hydrated form, specified as

having eight water molecules.

[2][3][4][5]

Erbium(III) sulfate (Anhydrous) 13478-49-4

This CAS number is

designated for the compound

in its water-free state.[2]

Erbium(III) sulfate hydrate

(General)
20814-10-2

This number is used when the

exact degree of hydration is

not specified (Er₂(SO₄)₃ ·

xH₂O).[6][7]

For the purposes of this guide, we will primarily focus on the octahydrate form due to its

prevalence and stability under standard laboratory conditions.

Physicochemical and Structural Properties
The utility of Erbium(III) sulfate hydrate in various applications stems from its unique

physicochemical properties. These properties are summarized in the table below, providing a

quantitative basis for experimental planning.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://en.wikipedia.org/wiki/Erbium(III)_sulfate
https://www.fishersci.com/shop/products/erbium-iii-sulfate-octahydrate-99-9-reo-thermo-scientific/AA4009206
https://www.americanelements.com/erbium-iii-sulfate-octahydrate-10031-52-4
https://www.chemdad.com/index.php?c=article&id=70077
https://en.wikipedia.org/wiki/Erbium(III)_sulfate
https://pubchem.ncbi.nlm.nih.gov/compound/16212054
https://www.ebay.com/itm/255445323760
https://www.benchchem.com/product/b1602426/docs?utm_src=pdf-body#erbium-iii-sulfate-hydrate-a-comprehensive-technical-guide-for-researchers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1602426?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

Chemical Formula Er₂(SO₄)₃ · 8H₂O [4]

Molecular Weight 766.82 g/mol [3][5]

Appearance Pink crystalline solid [2]

Density 3.217 g/cm³ [2]

Solubility in Water
160 g/L (at 20 °C), 65.3 g/L (at

40 °C)
[2]

Melting Point Decomposes at 400 °C [2]

Sensitivity Hygroscopic [3][5]

The pink color of the compound is characteristic of the Er³⁺ ion, which has applications in

optics and photonics. Its hygroscopic nature necessitates careful storage in a dry, inert

atmosphere to prevent unwanted changes in hydration state, which could alter its chemical and

physical properties.

Synthesis Protocol: A Self-Validating Workflow
The synthesis of Erbium(III) sulfate is a straightforward acid-base reaction. The causality

behind this choice of protocol lies in the high reactivity of the basic erbium(III) oxide with strong

sulfuric acid, leading to a high-yield, clean reaction.

Reaction: Er₂O₃ + 3H₂SO₄ → Er₂(SO₄)₃ + 3H₂O[2]

Step-by-Step Methodology
Reagent Preparation: Accurately weigh a stoichiometric amount of high-purity Erbium(III)

oxide (Er₂O₃) powder. Calculate the required volume of dilute sulfuric acid (H₂SO₄), ensuring

a slight molar excess to drive the reaction to completion.

Reaction: In a fume hood, slowly add the Er₂O₃ powder to the stirred sulfuric acid solution in

a glass beaker. The reaction is exothermic; control the addition rate to manage the

temperature.
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Dissolution & Filtration: Continue stirring until all the pink oxide has dissolved, resulting in a

clear pink solution. If any particulates remain, filter the solution.

Crystallization: Gently heat the solution to evaporate excess water and concentrate the

erbium sulfate. Allow the concentrated solution to cool slowly at room temperature. Pink

crystals of Erbium(III) sulfate octahydrate will precipitate.

Isolation and Drying: Isolate the crystals by vacuum filtration. Wash them with a small

amount of cold deionized water to remove any residual acid, followed by a wash with ethanol

or acetone to facilitate drying. Dry the crystals in a desiccator over a suitable drying agent.

Workflow Validation
This protocol is self-validating through characterization of the final product. The identity and

purity can be confirmed using techniques such as X-ray diffraction (XRD) to verify the crystal

structure and Inductively Coupled Plasma (ICP) analysis to confirm the elemental composition.

The degree of hydration can be determined by thermogravimetric analysis (TGA).

Step 1: Preparation Step 2: Reaction Step 3: Purification & Isolation Step 4: Final Product
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Caption: Synthesis workflow for Erbium(III) sulfate octahydrate.

Applications in Research and Development
While direct applications in drug development are not prominent, the unique optical properties

of the erbium ion make Erbium(III) sulfate a valuable material in related high-tech fields that

often intersect with advanced biomedical research.
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Optical Fiber Dopant: High-purity erbium sulfate is a critical precursor for doping silica-based

optical fibers used in telecommunications and fiber lasers.[2][3][5][8] The Er³⁺ ions act as the

gain medium in erbium-doped fiber amplifiers (EDFAs), which are essential for long-haul

optical communication.

Glass and Ceramic Colorant: It is used as a colorant in glass manufacturing and porcelain

enamel glazes, imparting a distinct pink color.[2][3][5][8] This is relevant in the development

of specialized labware or optical filters.

Laser Technology: Erbium-doped crystals are used in medical and dental lasers due to their

specific emission wavelengths.[1]

Safety, Handling, and Storage
Adherence to safety protocols is paramount when working with any chemical compound.

Erbium(III) sulfate hydrate is classified as an irritant.

GHS Hazard Information:

H315: Causes skin irritation.[2][3]

H319: Causes serious eye irritation.[2][3]

H335: May cause respiratory irritation.[2][3]

Protocol for Safe Handling
Personal Protective Equipment (PPE): Always wear safety glasses with side shields, a lab

coat, and nitrile gloves.

Ventilation: Handle the solid powder in a well-ventilated area or a chemical fume hood to

avoid inhalation of dust.[9][10]

Exposure Controls: Avoid contact with skin, eyes, and clothing.[9][11] In case of contact,

rinse the affected area immediately with plenty of water.[9][12] If inhaled, move to fresh air.[9]

[12]
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Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place.[9][11]

Due to its hygroscopic nature, storage under an inert atmosphere or in a desiccator is

recommended to maintain its integrity.[5]

Disposal: Dispose of waste material in accordance with local, state, and federal regulations.

[9]
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Caption: Core safety and handling protocols for Erbium(III) sulfate hydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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